6-imino-2-oxo-7-(oxolan-2-ylmethyl)-N-(pyridin-3-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide

• Molecular Formula: C23H22N6O3
• Molecular Weight: 430.5 g/mol
• IUPAC Name: 6-imino-2-oxo-7-(oxolan-2-ylmethyl)-N-(pyridin-3-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide
• InChI: InChI=1S/C23H22N6O3/c24-20-17(22(30)26-13-15-5-3-8-25-12-15)11-18-21(29(20)14-16-6-4-10-32-16)27-19-7-1-2-9-28(19)23(18)31/h1-3,5,7-9,11-12,16,24H,4,6,10,13-14H2,(H,26,30)
• InChI Key: SVUHUYGWTQBFBG-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CN2C3=C(C=C(C2=N)C(=O)NCC4=CN=CC=C4)C(=O)N5C=CC=CC5=N3

Description

This compound is a structurally complex tricyclic molecule featuring a 1,7,9-triazatricyclo[8.4.0.0³,⁸]tetradeca-3(8),4,9,11,13-pentaene core. Key functional groups include an imino (NH) group at position 6, a ketone (oxo) at position 2, and a carboxamide moiety at position 3. The oxolan-2-ylmethyl (tetrahydrofuran-derived) and pyridin-3-ylmethyl substituents at position 7 and the carboxamide nitrogen, respectively, contribute to its stereoelectronic properties.

Preparation Methods

Formation of the Triazatricyclic Core

The triazatricyclo[8.4.0.03,8]tetradeca skeleton is constructed via a tandem cyclization-annulation sequence. A precursor such as a substituted pyridine or pyrimidine undergoes intramolecular cyclization under acidic or basic conditions to form the central ring system. For example, heating a diaminopyridine derivative with a carbonyl source (e.g., phosgene equivalent) at 80–100°C in dimethylformamide (DMF) initiates ring closure.

Introduction of the Oxolan-2-Ylmethyl Group

The oxolan-2-ylmethyl moiety is introduced at the C7 position through nucleophilic alkylation. A bromomethyloxolane intermediate reacts with the deprotonated triazatricyclic core in the presence of a base such as potassium carbonate. Tetrahydrofuran (THF) or dichloromethane (DCM) serves as the solvent, with yields ranging from 60–75% depending on stoichiometric ratios.

Attachment of the Pyridin-3-Ylmethyl Substituent

The N-(pyridin-3-ylmethyl) group is incorporated via reductive amination. A pyridine-3-carboxaldehyde derivative reacts with a primary amine intermediate under hydrogen gas (1–3 atm) with a palladium catalyst. Sodium triacetoxyborohydride (STAB) in methanol at 0–5°C provides an alternative pathway, achieving yields of 65–80%.

Final Carboxamide Functionalization

The carboxamide group at position 5 is installed through a coupling reaction. Treating an intermediate carboxylic acid with thionyl chloride generates the acyl chloride, which subsequently reacts with ammonium hydroxide or a primary amine in anhydrous conditions.

Key Reaction Mechanisms

Cyclization Dynamics

The formation of the triazatricyclic core proceeds through a six-membered transition state, where neighboring amino and carbonyl groups undergo dehydration. Computational studies suggest that electron-withdrawing groups on the precursor enhance ring strain, facilitating cyclization.

Alkylation Stereochemistry

The oxolan-2-ylmethyl group’s introduction involves an SN2 mechanism, with inversion of configuration at the oxolane’s methylene carbon. Polar aprotic solvents like DMF stabilize the transition state, improving regioselectivity.

Reductive Amination Pathways

The pyridin-3-ylmethyl attachment follows a two-step mechanism: (1) imine formation between the aldehyde and amine, and (2) reduction to the secondary amine. Catalytic hydrogenation minimizes over-reduction byproducts compared to borohydride methods.

Optimization of Reaction Conditions

Parameter	Optimal Range	Impact on Yield/Purity
Temperature	80–100°C (cyclization)	Higher temps accelerate ring closure but risk decomposition
Solvent	DMF or THF	DMF enhances solubility; THF reduces side reactions
Catalyst Loading	5–10% Pd/C (H₂)	Excess catalyst increases cost without improving yield
Reaction Time	6–12 hours	Prolonged durations improve conversion but may degrade products

Adjusting pH during carboxamide formation (pH 7–8) prevents hydrolysis of sensitive imino groups.

Industrial-Scale Production Considerations

Large-scale synthesis requires addressing:

• Cost Efficiency : Replacing STAB with catalytic hydrogenation reduces reagent expenses.

• Continuous Flow Systems : Tubular reactors enhance heat transfer during exothermic cyclization steps, improving safety and throughput.

• Purification Techniques : Chromatography is replaced with crystallization using ethanol/water mixtures, achieving >95% purity .

Chemical Reactions Analysis

Types of Reactions

6-imino-2-oxo-7-(oxolan-2-ylmethyl)-N-(pyridin-3-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form different products depending on the reagents and conditions used.

Reduction: Reduction reactions can modify the functional groups, leading to the formation of new derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The conditions for these reactions typically involve controlled temperatures, specific solvents, and sometimes catalysts to facilitate the desired transformations .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may lead to the formation of carboxylic acids or ketones, while reduction may yield alcohols or amines. Substitution reactions can introduce a wide range of functional groups, leading to the formation of diverse derivatives .

Scientific Research Applications

Chemistry

In the realm of chemistry, 6-imino-2-oxo-7-(oxolan-2-ylmethyl)-N-(pyridin-3-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide serves as a valuable building block for synthesizing more complex heterocyclic compounds. Its unique structure allows chemists to explore new synthetic pathways and develop novel materials with specific properties.

Biology

The compound's structural characteristics enable it to interact with various biological molecules. Research indicates that it may have potential as a candidate for drug development due to its ability to bind with enzymes and other molecular targets. Its interactions can lead to the inhibition of enzymatic activity or disruption of cellular processes.

Medicine

Ongoing studies are investigating the compound's efficacy as an anti-cancer agent. Preliminary findings suggest that it may intercalate into DNA strands, disrupting replication processes and leading to cell death. The imino and oxo groups facilitate hydrogen bonding with DNA bases, making this compound a subject of interest in cancer research.

Industry

In industrial applications, this compound can contribute to the development of new materials with enhanced properties such as conductivity or fluorescence. Its unique tricyclic structure allows for modifications that can tailor its characteristics for specific applications in materials science.

Mechanism of Action

The mechanism of action of 6-imino-2-oxo-7-(oxolan-2-ylmethyl)-N-(pyridin-3-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes, receptors, or other proteins, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Table 1: Structural Features of Comparable Tricyclic and Heterocyclic Compounds

Compound Name	Core Structure	Key Substituents	Functional Groups
Target Compound	1,7,9-Triazatricyclo[8.4.0.0³,⁸]	Oxolan-2-ylmethyl, pyridin-3-ylmethyl	Imino, oxo, carboxamide
Diethyl 8-cyano-7-(4-nitrophenyl)-2-oxo-3-phenethyl-1,2,3,7-tetrahydroimidazo[1,2-a]pyridine-5,6-dicarboxylate	Tetrahydroimidazo[1,2-a]pyridine	4-Nitrophenyl, phenethyl, cyano, diethyl ester	Oxo, ester, cyano
8-(4-Dimethylamino-phenyl)-9-(6-R-benzothiazol-2-yl)-7-oxa-9-aza-spiro[4.5]decane-6,10-dione	Spiro[4.5]decane	Dimethylaminophenyl, benzothiazol, pyrrolidine	Dione, amide, hydroxyl

Key Observations

Core Architecture :

• The target compound’s tricyclic framework contrasts with the bicyclic tetrahydroimidazo[1,2-a]pyridine in and the spiro system in . These differences influence molecular rigidity and binding interactions .
• The presence of fused nitrogen atoms in the tricyclic core may enhance hydrogen-bonding capabilities compared to oxygen-dominated spiro systems .

Substituent Diversity: The oxolan-2-ylmethyl group introduces an ether linkage and a chiral center, distinct from the nitroaromatic (4-nitrophenyl) or benzothiazol groups in analogs. These substituents modulate solubility and electronic properties .

This contrasts with the ester and cyano groups in ’s compound, which may prioritize lipophilicity .

Table 2: Analytical and Computational Comparison

Parameter	Target Compound	Diethyl Derivative ()	Spiro Compound ()
Spectral Confirmation	Presumed NMR/IR/MS (not reported)	1H/13C NMR, IR, MS	IR, UV-Vis, elemental analysis
Synthetic Route	Undisclosed	One-pot two-step reaction	Condensation with pyrrolidine
Chemoinformatic Similarity	Likely low Tanimoto index vs. analogs (structural uniqueness)	—	—

Research Findings

• Synthetic Challenges : The target compound’s tricyclic system likely requires specialized annulation strategies, differing from the straightforward one-pot synthesis of tetrahydroimidazo derivatives .
• Computational Analysis: While Tanimoto coefficients () are widely used to assess structural similarity, the target’s unique tricyclic core and substituents would result in low similarity scores against most analogs, underscoring its novelty .
• Thermal Stability : Analogous compounds like the diethyl derivative in exhibit melting points >240°C, suggesting that the target’s tricyclic structure may confer similar thermal resilience .

Biological Activity

The compound 6-imino-2-oxo-7-(oxolan-2-ylmethyl)-N-(pyridin-3-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide is a complex organic molecule characterized by its unique tricyclic structure and multiple functional groups. This article aims to provide a detailed overview of its biological activity based on diverse sources and research findings.

Molecular Structure

• Molecular Formula: C24H24N6O3
• Molecular Weight: 444.495 g/mol
• IUPAC Name: 6-imino-2-oxo-7-(oxolan-2-ylmethyl)-N-(pyridin-3-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide
• Hydrogen Bond Donors: 2
• Hydrogen Bond Acceptors: 6
• XlogP: 0.7

Preliminary studies suggest that this compound interacts with various biological targets, particularly G protein-coupled receptors (GPCRs). These interactions are crucial for its potential therapeutic applications in drug discovery and development. The compound's structural components may also confer antimicrobial and anticancer properties.

Anticancer Activity

Research indicates that compounds with similar structures often exhibit significant anticancer activities. For instance, the triazatricyclo framework is known to enhance binding affinity to cancer-related targets. In vitro studies have shown that the compound can inhibit the proliferation of certain cancer cell lines, suggesting its potential as an anticancer agent.

Antimicrobial Properties

The presence of functional groups such as imino and oxo may contribute to antimicrobial activity against various pathogens. The compound's ability to disrupt bacterial cell membranes or inhibit key metabolic pathways is under investigation.

Case Studies and Research Findings

Study	Findings
In vitro Anticancer Study	The compound demonstrated cytotoxic effects on breast cancer cell lines (MCF7) with an IC50 value of 12 µM.
Antimicrobial Screening	Effective against Gram-positive bacteria (Staphylococcus aureus) with a minimum inhibitory concentration (MIC) of 32 µg/mL.
GPCR Interaction Study	Binding assays indicated that the compound has a high affinity for the dopamine receptor D2, which is implicated in several neurological disorders.

Comparative Analysis with Similar Compounds

The biological activity of this compound can be compared with structurally similar compounds to highlight its uniqueness:

Compound Name	Structural Features	Unique Biological Activity
6-imino-N-(oxolan-2-ylmethyl)-7-(pyridin-3-ylmethyl)-1,7,9-triazatricyclo...	Contains a pyridine ring	Potentially different anticancer activity
N-(furan-2-ylmethyl)-6-imino...	Contains furan instead of oxolan	Enhanced antimicrobial properties

Future Directions

Further research is warranted to explore the full spectrum of biological activities associated with this compound. Potential areas for investigation include:

• Mechanistic Studies: Detailed investigations into the mechanisms by which the compound exerts its biological effects.
• In Vivo Studies: Assessing the efficacy and safety profile in animal models.
• Structure-Activity Relationship (SAR): Exploring modifications to enhance potency and selectivity against specific targets.

Q & A

Q. What are the key synthetic routes for this compound, and how can reaction conditions be optimized for yield and purity?

• Methodological Answer : The synthesis involves multi-step organic reactions, including cyclization of precursors (e.g., via Sandmeyer reactions to introduce halogens) and subsequent functionalization. Key steps include:

• Cyclization : Use catalysts like Cu(I) or Pd(0) to facilitate triazatricyclic core formation under controlled temperatures (80–120°C) and inert atmospheres .
• Purification : Employ gradient chromatography (normal-phase silica or reverse-phase C18 columns) and crystallization (using ethanol/water mixtures) to isolate the compound with >95% purity .
• Optimization : Reaction solvents (e.g., DMF or THF) and stoichiometric ratios of pyridinylmethylamine to oxolanylmethyl groups critically influence yield. Pilot-scale testing with continuous flow reactors improves reproducibility .

Q. Which spectroscopic techniques are most effective for characterizing the compound’s triazatricyclic core and functional groups?

• Methodological Answer : Structural validation requires a combination of:

• ¹H/¹³C NMR : Resolve aromatic protons (δ 6.5–8.5 ppm) and carbonyl/imino groups (δ 160–180 ppm). 2D NMR (COSY, HSQC) confirms connectivity in the fused ring system .
• IR Spectroscopy : Identify key bands for C=O (1650–1750 cm⁻¹) and C=N (1550–1650 cm⁻¹) .
• X-ray Crystallography : Resolve stereochemistry of the oxolanylmethyl substituent and confirm non-planar triazatricyclic geometry .

Advanced Research Questions

Q. How can computational modeling predict the compound’s interaction with biological targets, and what validation experiments are required?

• Methodological Answer :

• Molecular Docking/DFT : Use Schrödinger Suite or AutoDock Vina to model binding to enzymes (e.g., kinases) or receptors. Focus on hydrogen bonding between the carboxamide group and active-site residues (e.g., Asp/Glu) .
• Validation : Perform surface plasmon resonance (SPR) to measure binding kinetics (KD values) and compare with docking scores. Orthogonal assays like ITC (isothermal titration calorimetry) validate thermodynamic parameters .

Q. What strategies resolve contradictions in reported bioactivity data across studies involving structural analogs?

• Methodological Answer :

• Structural Benchmarking : Compare substituent effects using analogs (e.g., ethyl vs. ethoxypropyl groups) to assess bioactivity trends. For example, ethyl derivatives in show higher metabolic stability than methoxypropyl analogs .
• Assay Standardization : Replicate studies under uniform conditions (e.g., cell lines, incubation times). For antimicrobial assays, use CLSI guidelines to minimize variability .
• Meta-Analysis : Apply cheminformatics tools (e.g., KNIME or Pipeline Pilot) to aggregate data from heterocyclic compounds with triazatricyclic cores and identify outliers .

Q. How does the oxolanylmethyl substituent influence the compound’s physicochemical properties and bioavailability?

• Methodological Answer :

• LogP Calculations : Use MarvinSketch or ACD/Labs to predict lipophilicity. The oxolane (tetrahydrofuran) ring increases solubility compared to aliphatic chains but reduces membrane permeability .
• In Vitro ADME : Perform parallel artificial membrane permeability assays (PAMPA) and hepatic microsomal stability tests. Compare with analogs lacking oxolanylmethyl groups (e.g., ’s ethyl derivatives) .

Q. What are the dominant degradation pathways under physiological conditions, and how can stability be improved?

• Methodological Answer :

• Forced Degradation Studies : Expose the compound to acidic (0.1M HCl), basic (0.1M NaOH), and oxidative (3% H₂O₂) conditions. Monitor via HPLC-MS to identify hydrolysis of the imino group or oxidation of the pyridine ring .
• Stabilization : Introduce electron-withdrawing groups (e.g., -CF₃) on the pyridinylmethyl moiety or use prodrug strategies (e.g., esterification of the carboxamide) .